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Compound of Interest

Compound Name: Pyrazinecarbonitrile

Cat. No.: B1219330

This guide provides essential safety information and answers to frequently asked questions for
researchers, scientists, and drug development professionals working with
Pyrazinecarbonitrile.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with Pyrazinecarbonitrile?

Al: Pyrazinecarbonitrile is classified as harmful if swallowed, in contact with skin, or inhaled.
[1][2] It can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]

[2][3]

Q2: What personal protective equipment (PPE) is required when handling
Pyrazinecarbonitrile?

A2: To ensure safety, it is mandatory to use the following PPE:

o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles are
necessary.[4]

e Hand Protection: Wear impervious protective gloves.[5]

o Body Protection: Use protective clothing to prevent skin exposure.[4]
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» Respiratory Protection: In areas with inadequate ventilation or risk of inhalation, a NIOSH-
approved respirator with an appropriate filter (such as a dust mask type N95 or a type ABEK
respirator filter) should be used.[3]

Q3: What are the proper storage conditions for Pyrazinecarbonitrile?

A3: Pyrazinecarbonitrile should be stored in a cool, dry, and well-ventilated area.[4][5] Keep
the container tightly sealed and store it locked up.[1][4] It is also advised to store it away from
incompatible materials and foodstuff containers.[5]

Q4: How should I handle Pyrazinecarbonitrile during my experiments?

A4: Handle Pyrazinecarbonitrile in a well-ventilated area or outdoors.[4][5] Avoid any direct
contact with the skin and eyes, and do not inhale its vapor or mist.[4] It is strictly prohibited to
eat, drink, or smoke in the work area.[4][5] After handling, wash your hands and any exposed
skin thoroughly.[4][5]

Q5: What should | do in case of an accidental spill?

A5: In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[4]
Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or earth.
[4][5] Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[4] Prevent the spill from entering drains or water courses.[4][5]

Q6: What are the first-aid measures for exposure to Pyrazinecarbonitrile?
AG:

o General Advice: In all cases of exposure, consult a physician and provide them with the
Safety Data Sheet (SDS).[4]

« Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin
irritation develops, seek medical advice.[1]
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» Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove
contact lenses and continue rinsing for at least 15 minutes.[4] Consult a physician.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or doctor
if you feel unwell.[1]

Troubleshooting Guide

Issue Possible Cause Solution

Immediately follow the first-aid

procedures for skin and eye

Skin or eye irritation after Direct contact with ) )
) ) . contact. Review handling

handling. Pyrazinecarbonitrile.
procedures and ensure proper
PPE is being used.
Cease all work, check for any
spills, and ensure the

] ) o ventilation system is
A strong chemical odor is Inadequate ventilation or a o
] ] ) ] functioning correctly. If the
noticeable in the lab. possible spill.

odor persists, evacuate the
area and inform the safety

officer.

Gently warm the container in a
water bath to a temperature
o Storage temperature is below slightly above its melting point.
The compound has solidified. ) ) ] o
its melting point (18-20°C). Ensure the container is
securely closed during this

process.

Quantitative Data Summary
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Property Value Reference
Molecular Weight 105.10 g/mol

Melting Point 18-20 °C [4]

Boiling Point 87 °C at 8 hPa [4]

Flash Point 97 °C (closed cup) [31[4]
Density 1.174 g/cm3 at 25 °C [4]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Pyrazinecarbonitrile
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Caption: Workflow for Safe Handling of Pyrazinecarbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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